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Compound of Interest

Compound Name: Dodecanamide, N,N-dipropyl-

Cat. No.: B15387859 Get Quote

Disclaimer: No direct safety and handling data was found for Dodecanamide, N,N-dipropyl-.
The following guide is based on data for the closely related analogue, N,N-

Diethyldodecanamide, and should be used as a preliminary safety reference. All handling and

safety procedures should be conducted with caution and under the supervision of a qualified

professional.

This technical guide provides a comprehensive overview of the safety and handling guidelines

for N,N-dipropyldodecanamide, with data extrapolated from its analogue, N,N-

Diethyldodecanamide. This document is intended for researchers, scientists, and professionals

in drug development and other scientific fields who may handle this compound.

Chemical Identification and Physical Properties
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Property Value

Chemical Name N,N-Diethyldodecanamide

Molecular Formula C16H33NO

Molecular Weight 255.44 g/mol

Appearance Colorless Liquid

Boiling Point 166 - 167 °C @ 2 mmHg

Flash Point > 112 °C

Specific Gravity 0.8470

Hazard Identification and Classification
While specific hazard classifications for N,N-dipropyldodecanamide are unavailable, based on

the analogue N,N-Diethyldodecanamide, it is prudent to handle the compound with care.

Potential Hazards:

May cause skin and eye irritation upon contact.

May be harmful if ingested or inhaled in large quantities.

Exposure Controls and Personal Protection
To ensure the safety of personnel, the following exposure controls and personal protective

equipment (PPE) should be utilized when handling N,N-dipropyldodecanamide.
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Control Parameter Recommendation

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Respiratory Protection

Not typically required under normal use with

adequate ventilation. If aerosols or vapors are

generated, a respirator may be necessary.

First Aid Measures
In the event of exposure to N,N-dipropyldodecanamide, the following first aid measures should

be taken immediately.

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of the

compound and ensuring a safe laboratory environment.
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Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away

from incompatible materials such as strong oxidizing agents.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.

Accidental Release Measures
In the case of a spill, the following steps should be taken to contain and clean up the material

safely.

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.

Experimental Protocols
Detailed experimental protocols for toxicological studies of N,N-dipropyldodecanamide are not

available. The safety data provided is based on the Safety Data Sheet for N,N-

Diethyldodecanamide, which is typically compiled from a combination of experimental data and

computational toxicology models.

Visual Guides
The following diagrams illustrate key safety and handling workflows.
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Caption: Chemical Spill Response Workflow

Exposure Route

First Aid Action

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Wash with Soap & Water
(15 min)

Eye Contact

Flush Eyes with Water
(15 min)

Ingestion

Rinse Mouth

Seek Medical Attention

If breathing is difficult If irritation persists Immediately

Click to download full resolution via product page

Caption: First Aid for Exposure
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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